Cas no 1549390-86-4 (1-(4-(difluoromethyl)phenyl)-N-methylmethanamine)

• Product Name: 1-(4-(difluoromethyl)phenyl)-N-methylmethanamine
• CAS No: 1549390-86-4
• MF: C₉H₁₁F₂N
• MW: 171.18714928627
• CID: 5579345
• Update Time: 2025-05-20

1-(4-(difluoromethyl)phenyl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-(difluoromethyl)-N-methyl-
• 1-(4-(difluoromethyl)phenyl)-n-methylmethanamine
• 1-(4-(difluoromethyl)phenyl)-N-methylmethanamine

• Inchi： 1S/C9H11F2N/c1-12-6-7-2-4-8(5-3-7)9(10)11/h2-5,9,12H,6H2,1H3
• InChI Key： PXMPXKYNHMBIOM-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=C(C(F)F)C=C1

Experimental Properties

• Density: 1.076±0.06 g/cm3(Predicted)
• Boiling Point: 210.1±35.0 °C(Predicted)
• pka: 9.17±0.10(Predicted)

Additional information on 1-(4-(difluoromethyl)phenyl)-N-methylmethanamine

Chemical Profile of 1-(4-(difluoromethyl)phenyl)-N-methylmethanamine (CAS No. 1549390-86-4)

1-(4-(difluoromethyl)phenyl)-N-methylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1549390-86-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amines and features a unique structural motif comprising a phenyl ring substituted with a difluoromethyl group, coupled with a methylamino side chain. The presence of the difluoromethyl moiety is particularly noteworthy, as it is frequently employed in medicinal chemistry to modulate metabolic stability, lipophilicity, and binding affinity, thereby enhancing the pharmacological properties of drug candidates.

The molecular structure of 1-(4-(difluoromethyl)phenyl)-N-methylmethanamine can be represented by the following formula: C₁₀H₁₁F₂N. The compound exhibits a balanced distribution of electronegative and hydrophobic elements, which contributes to its potential applications in the design of bioactive molecules. Specifically, the difluoromethyl group introduces electron-withdrawing effects through the fluorine atoms, which can influence the electronic properties of adjacent functional groups and improve the compound's interaction with biological targets.

In recent years, there has been growing interest in the development of novel pharmaceutical agents that incorporate fluorinated aromatic rings, including those with difluoromethyl substitutions. This interest stems from the well-documented advantages that fluorine atoms provide, such as increased metabolic stability, improved pharmacokinetic profiles, and enhanced binding to biological receptors. For instance, studies have demonstrated that compounds containing difluoromethyl groups often exhibit superior resistance to enzymatic degradation and exhibit prolonged half-lives in vivo. These characteristics make such compounds attractive for therapeutic applications where sustained activity is desired.

Research involving 1-(4-(difluoromethyl)phenyl)-N-methylmethanamine has explored its potential as an intermediate in the synthesis of more complex pharmacophores. The compound's structural framework allows for further functionalization at multiple positions, enabling chemists to tailor its properties for specific biological activities. For example, modifications at the amino group or the phenyl ring could yield derivatives with enhanced binding affinity to target enzymes or receptors. Such modifications are critical in drug discovery pipelines, where optimizing molecular interactions is key to achieving desired therapeutic effects.

The difluoromethyl group itself has been extensively studied for its role in modulating drug efficacy and safety. In particular, this moiety has been shown to improve oral bioavailability by reducing metabolic clearance and enhancing lipophilicity. Additionally, fluorine atoms can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity. These properties have made fluorinated compounds valuable in the development of drugs targeting a wide range of diseases, including oncology, inflammation, and infectious diseases.

Recent advancements in computational chemistry have enabled more efficient screening and design of molecules like 1-(4-(difluoromethyl)phenyl)-N-methylmethanamine. By leveraging machine learning algorithms and molecular docking simulations, researchers can predict the binding modes and affinities of this compound toward various biological targets with high accuracy. These computational tools have accelerated the drug discovery process by allowing rapid evaluation of large libraries of candidate molecules without the need for extensive experimental testing.

In clinical settings, compounds similar to 1-(4-(difluoromethyl)phenyl)-N-methylmethanamine are being investigated for their potential therapeutic applications. While this specific compound may not yet have progressed into human trials, its structural features suggest utility in treating conditions where modulation of enzyme activity or receptor binding is beneficial. For example, derivatives containing this scaffold have shown promise in preclinical studies as inhibitors of certain kinases or as modulators of neurotransmitter receptors. Such findings underscore the importance of exploring novel chemical entities like this one for addressing unmet medical needs.

The synthesis of 1-(4-(difluoromethyl)phenyl)-N-methylmethanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies often include palladium-catalyzed cross-coupling reactions to construct the phenyl ring system followed by nucleophilic substitution or reduction steps to introduce the amino functionality. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing both cost and environmental impact.

The safety profile of 1-(4-(difluoromethyl)phenyl)-N-methylmethanamine is another critical consideration in its development as a pharmaceutical agent. While preliminary studies suggest that this compound is well-tolerated at moderate doses, further toxicological assessments are necessary to evaluate its long-term effects. These studies would include evaluations of acute toxicity, chronic exposure risks, and potential interactions with other drugs or biological systems. A thorough understanding of its safety profile is essential before it can be considered for clinical use.

The role of fluorine chemistry in modern drug discovery cannot be overstated. The introduction of fluorine atoms into organic molecules has led to numerous breakthroughs in medicinal chemistry over the past few decades. Compounds like 1-(4-(difluoromethyl)phenyl)-N-methylmethanamine exemplify how strategic incorporation of fluorine can enhance pharmacological properties while minimizing unwanted side effects. As research continues to uncover new applications for fluorinated compounds, their importance in developing next-generation therapeutics will only continue to grow.

In conclusion,1-(4-(difluoromethyl)phenyl)-N-methylmethanamine (CAS No. 1549390-86-4) represents a promising chemical entity with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further exploration as an intermediate or lead compound in drug discovery efforts aimed at developing novel treatments for various diseases. With ongoing advancements in synthetic chemistry and computational biology, this compound holds significant promise for contributing to future medical breakthroughs.